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Compound of Interest

Compound Name: ATTO 532 NHS ester

Cat. No.: B12378597 Get Quote

ATTO 532 NHS ester is a high-performance fluorescent dye belonging to the rhodamine family

of dyes.[1][2] It is characterized by its strong absorption, high fluorescence quantum yield, and

excellent photostability, making it a versatile tool for a wide range of applications in biological

research.[3][4][5] This technical guide provides an in-depth overview of ATTO 532 NHS ester,
including its physicochemical properties, detailed experimental protocols for labeling

biomolecules, and its primary applications.

Core Properties of ATTO 532 NHS Ester
ATTO 532 NHS ester is an amine-reactive derivative of the ATTO 532 fluorophore. The N-

hydroxysuccinimidyl (NHS) ester group readily reacts with primary amino groups on proteins,

peptides, and amino-modified oligonucleotides to form stable covalent amide bonds.[4][6] This

allows for the specific and efficient fluorescent labeling of a wide variety of biomolecules for

subsequent detection and analysis. The dye is known for its excellent water solubility.[1][4]

Photophysical and Chemical Data
The key photophysical and chemical properties of ATTO 532 NHS ester are summarized in the

table below. These properties make it particularly well-suited for excitation with the 532 nm line

of a frequency-doubled Nd:YAG laser.[1][4]
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Property Value Source(s)

Excitation Maximum (λex) 532 nm [1][6][7]

Emission Maximum (λem) 552 - 553 nm [1][6][7]

Molar Extinction Coefficient

(εmax)
1.15 x 10^5 M-1 cm-1 [1][4][6]

Fluorescence Quantum Yield

(ηfl)
0.90 [1][4][7]

Fluorescence Lifetime (τfl) 3.8 - 4.1 ns [1][4]

Molecular Weight ~844 g/mol [7]

Solubility
Soluble in DMSO, DMF, and

other polar organic solvents
[4]

Reactivity
Reacts with primary amino

groups at pH 8.0 - 9.0
[8]

Storage
Store at -20°C, protected from

light and moisture
[4][9]

Experimental Protocols
The following are detailed protocols for the fluorescent labeling of proteins and oligonucleotides

with ATTO 532 NHS ester. It is crucial to work under low light conditions when handling the

fluorophore and the resulting conjugate to prevent photobleaching.[6][10]

Protein Labeling Protocol
This protocol is optimized for labeling 1 mg of protein at a concentration of 2-10 mg/mL.[1][6]

Materials:

Protein solution (free of amine-containing buffers like Tris)

ATTO 532 NHS ester
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Amine-free, anhydrous DMSO or DMF

Labeling Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3[1][8]

Purification column (e.g., Sephadex G-25)[1][6]

Elution Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4[1][9]

Procedure:

Protein Preparation:

Dissolve the protein in the labeling buffer at a concentration of 2-10 mg/mL.[1][6] If the

protein is in a buffer containing amines, it must be dialyzed against PBS prior to labeling.

[1]

Dye Preparation:

Immediately before use, prepare a 1-2 mg/mL stock solution of ATTO 532 NHS ester in
anhydrous, amine-free DMSO or DMF.[1][9]

Conjugation Reaction:

While gently stirring, add the appropriate volume of the dye stock solution to the protein

solution. A 2-fold molar excess of the dye to the protein is a general starting point.[1]

Incubate the reaction mixture at room temperature for 30-60 minutes with continuous

stirring.[1][9]

Purification:

Separate the labeled protein from the unreacted dye using a gel filtration column (e.g.,

Sephadex G-25) pre-equilibrated with PBS.[1][6]

The first colored band to elute is the fluorescently labeled protein conjugate.[1]

Storage:
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Store the purified conjugate under the same conditions as the unlabeled protein, protected

from light.[1] For long-term storage, it is recommended to add a carrier protein (e.g., 0.1%

BSA), aliquot the conjugate, and store at -20°C or -80°C.[9]
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Fig. 1: Workflow for Protein Labeling with ATTO 532 NHS Ester.

Oligonucleotide Labeling Protocol
This protocol is suitable for labeling amino-modified oligonucleotides.[1]

Materials:

Amino-modified oligonucleotide

ATTO 532 NHS ester

Anhydrous DMF

0.2 M carbonate buffer, pH 8-9[1]

Procedure:

Oligonucleotide Preparation:

Prepare a 0.1 mM solution of the amino-modified oligonucleotide in 0.2 M carbonate buffer

(pH 8-9).[1]

Dye Preparation:

Prepare a 5 mg/mL solution of ATTO 532 NHS ester in anhydrous DMF.[1]

Conjugation Reaction:

Add approximately 30 µL of the dye solution to 50 µL of the oligonucleotide solution.[1]

Incubate the reaction at room temperature for 2 hours with shaking.[1]

Purification:

Purify the labeled oligonucleotide using standard methods such as ethanol precipitation or

HPLC.

Applications in Research
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The bright fluorescence and high photostability of ATTO 532 make it an excellent choice for a

variety of advanced fluorescence-based applications.

Fluorescence Microscopy: ATTO 532-labeled molecules can be used as probes in various

microscopy techniques, including confocal microscopy and super-resolution microscopy

methods like STED, PALM, and dSTORM.[1][4]

Flow Cytometry (FACS): The strong emission of ATTO 532 allows for the sensitive detection

and quantification of labeled cells and particles by flow cytometry.[1][4]

Fluorescence In Situ Hybridization (FISH): Labeled oligonucleotide probes can be used to

detect specific DNA or RNA sequences within cells.[1]

Single-Molecule Detection (SMD): The high quantum yield and photostability of ATTO 532

are advantageous for single-molecule studies.[3][4]

Immunofluorescence Assays: Antibodies labeled with ATTO 532 NHS ester are commonly

used for the detection of specific antigens in cells and tissues.
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Fig. 2: ATTO 532 NHS Ester Labeling and Application Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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